N-cyclooctyldodecanamide
Description
N-Cyclooctyldodecanamide is a fatty acid amide derivative comprising a dodecanoyl chain (12-carbon alkyl group) linked to a cyclooctylamine moiety via an amide bond. The cyclooctyl substituent distinguishes it from other N-substituted dodecanamides, likely conferring unique steric and hydrophobic characteristics that influence solubility, stability, and reactivity .
Properties
Molecular Formula |
C20H39NO |
|---|---|
Molecular Weight |
309.5g/mol |
IUPAC Name |
N-cyclooctyldodecanamide |
InChI |
InChI=1S/C20H39NO/c1-2-3-4-5-6-7-8-12-15-18-20(22)21-19-16-13-10-9-11-14-17-19/h19H,2-18H2,1H3,(H,21,22) |
InChI Key |
KJNCMNFNVPEZHU-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCC(=O)NC1CCCCCCC1 |
Canonical SMILES |
CCCCCCCCCCCC(=O)NC1CCCCCCC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
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